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Compound of Interest

Benzyl 2-(thietan-3-
Compound Name: _
ylidene)acetate

cat. No.: B1375710

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzyl 2-(thietan-3-ylidene)acetate is a unique heterocyclic compound featuring a thietane
ring, a four-membered sulfur-containing heterocycle. While specific experimental data on this
molecule is limited in publicly accessible literature, this guide provides a comprehensive
overview based on available information and well-established principles of organic chemistry
and medicinal research. The thietane moiety is of growing interest in drug discovery, known to
influence the physicochemical and pharmacological properties of molecules. This document
outlines the core chemical properties, proposes a putative synthesis protocol, and discusses
potential biological activities based on related structures. The information presented herein is
intended to serve as a foundational resource for researchers investigating this and similar
chemical entities.

Core Chemical Properties

Detailed experimental data for Benzyl 2-(thietan-3-ylidene)acetate is not extensively
reported. The following table summarizes its fundamental chemical identifiers.
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Property Value Source
Benzyl 2-(thietan-3-

IUPAC Name _ -
ylidene)acetate

CAS Number 1394319-40-4 [1]12]

Molecular Formula C12H1202S Calculated

Molecular Weight 220.29 g/mol

Canonical SMILES

C1=CC=C(C=C1)COC(=0)C=
C2CSC2

Melting Point Not Available -
Boiling Point Not Available -
Solubility Not Available -

Putative Synthesis Protocol

A specific, validated synthesis protocol for Benzyl 2-(thietan-3-ylidene)acetate is not readily

available in the literature. However, a plausible synthetic route can be devised based on

established methodologies for the synthesis of similar a,3-unsaturated esters and thietane

derivatives. A potential approach is the Horner-Wadsworth-Emmons reaction.

Experimental Workflow: Proposed Synthesis via Horner-Wadsworth-Emmons Reaction
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Horner-Wadsworth-Emmons Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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